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Introduction: Corneal perforation is an ophthalmic emergency that can lead to severe visual
impairment and loss of the eye.[1][2][3] Enbucrilate, a n-butyl-2-cyanoacrylate tissue
adhesive, has emerged as a valuable tool in the management of corneal perforations, offering
a non-sutured method for wound closure.[4][5] It serves as a temporizing measure, allowing for
the control of infection and inflammation before definitive surgical intervention, and in some
cases, can be a definitive treatment itself.[1][2] These application notes provide a
comprehensive overview of the use of enbucrilate in ophthalmic surgery for corneal
perforations, including clinical data, detailed protocols, and key considerations for its
application.

Mechanism of Action: Cyanoacrylates are liquid monomers that rapidly polymerize upon
contact with anions, such as the hydroxyl ions found in water or weak bases present on tissue
surfaces.[1] This polymerization process, known as hydroxylation, results in a strong, solid
adhesive that seals the corneal defect.[1] The alkyl side chains of the cyanoacrylate molecule
influence the degradation rate and histotoxicity; longer chains, like that of n-butyl-2-
cyanoacrylate, degrade more slowly, reducing the accumulation of toxic byproducts.[2]

Quantitative Data Summary
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The efficacy of enbucrilate in sealing corneal perforations has been evaluated in numerous
clinical studies. The following tables summarize key quantitative data from this research.

Table 1: Success Rates of Enbucrilate Application for Corneal Perforations
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Success Rate

Number of Perforation .
Study (Year) . (Sealing of Notes
Eyes Size .
Perforation)

) Infective keratitis
Raj et al. (2020) .
61171 67 <3.0 mm 83.58% was the major

etiology.
14.29% required
therapeutic
Unnamed Study )
42 <3.0 mm 85.71% penetrating
(2024)[5]
keratoplasty
(TPK).
Included patients
Kasetsuwan et
[ 66 <3 mm 91% who were glued
al.
up to five times.
Compared to
Sharma et al. o
22 up to 3 mm 86% fibrin glue (79%
(2003)[8][9]

success rate).

In cases of
herpetic keratitis;

Moorthy et al. - )
46 Not specified 37% 57% required

(2010)[8][10] therapeutic

keratoplasty.

86.9% (with 56.5% success
Unnamed Study . . .
25 Median 2.0 mm repeat with a single
(2023)[11] o i
applications) application.
47% healed
Unnamed 67% (episodic without further
30 <3 mm )
Study[1] success) surgical

intervention.

Table 2: Complications Associated with Enbucrilate Use
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Complication

Incidence Rate

Study

Corneal Vascularization 5 of 30 eyes Unnamed Study[1]
Conjunctival and Corneal

T 2 of 30 eyes Unnamed Study[1]
Irritation
Secondary Microbial Keratitis 1 of 30 eyes Unnamed Study[1]
Endophthalmitis 2 of 25 eyes Unnamed Study (2023)[11]
Worsening Keratitis 24.2% Unnamed Study[1]

Giant Papillary Conjunctivitis

Higher rate than fibrin glue

Sharma et al. (2003)[9]

Secondary Glaucoma

Common complication

Unnamed Study[9]

Table 3: Glue Adherence and Reapplication

Parameter

Value

Study

Median Duration of Adhesion

14 days (range 1-1945)

Unnamed Study[1]

Mean Duration of Adhesion

72 days (range 1-660)

Leahey et al. (1993)[12]

Mean Duration of Adhesion

26.45 + 6.24 days

Unnamed Study[4]

Multiple Applications Required

31%

Moorthy et al. (2010)[8][10]

Multiple Applications Required

37.8%

Unnamed Study

Experimental Protocols
Patient Selection Criteria

Enbucrilate application is indicated for corneal perforations that are typically 3 mm or smaller

in diameter.[2][9] It can be used for various etiologies, including infectious keratitis, non-

infectious corneal melts, and trauma.[2][4]

Inclusion Criteria:

o Corneal perforation < 3 mm in diameter.
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e Impending corneal perforation due to stromal thinning.[2]

e Leaking surgical wounds.[2]

Exclusion Criteria:

» Perforations larger than 3 mm.

e Prolapse of intraocular contents that cannot be repositioned.[13]

« Inability of the patient to cooperate during the procedure.

Pre-Procedure Protocol

« Informed Consent: Obtain informed consent from the patient after explaining the procedure,
risks, and benefits.

e Anesthesia: Administer topical anesthesia.[4][14]

o Patient Positioning: The procedure should be performed with the patient in a supine position
under an operating microscope.[9][14]

e Exposure: Use a non-compressing eyelid speculum to ensure adequate exposure of the
cornea.[9][14]

» Anterior Chamber Maintenance: If the anterior chamber is flat, an intracameral injection of a
viscoelastic solution or air can be used to reform the chamber and protect intraocular
structures from the adhesive.[9][13]

Enbucrilate Application Protocol

» Preparation of the Corneal Surface:

o Gently debride the epithelium around the perforation site using a Weck-cel sponge or
similar instrument.[9]

o Thoroughly dry the area of the perforation. This is a critical step as the glue polymerizes in
the presence of fluid, and a wet surface will cause premature solidification before proper
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adhesion.

o Preparation of the Adhesive:

o A small amount of enbucrilate is placed on a sterile surface, such as a plastic drape or
the inside of a sterile glove wrapper.[9]

o Draw a tiny amount of the adhesive into a 30-gauge needle on a tuberculin syringe or an
insulin syringe.[4][9]

» Application of the Adhesive:

o Apply a small droplet of enbucrilate directly onto the dried perforation site.[9] The glue will
polymerize and harden within seconds.[9]

o Alternative "Patch" Technique: A disc can be cut from a sterile plastic drape. A drop of glue
is placed on the disc, which is then placed over the perforation. This can provide a
smoother surface and reduce the risk of glue entering the anterior chamber.[14]

o Post-Application Assessment:
o Allow the adhesive to air dry.[4]

o Perform a Seidel test using a fluorescein strip to confirm that there is no remaining
aqueous leak.[9]

Post-Operative Management

e Bandage Contact Lens: Place a soft bandage contact lens over the dried adhesive to
improve patient comfort and protect the glue from being dislodged by the eyelids.[4][9] In
cases of microbial keratitis, a bandage contact lens may be avoided.[8]

e Medications:

o Prescribe topical antibiotics as prophylaxis for as long as the glue and contact lens are in
place.[9]
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o If the perforation was due to an infectious cause, continue appropriate antimicrobial
therapy (antibacterial, antifungal, or antiviral).[4]

o Aqueous suppressants may be used to lower intraocular pressure and reduce fluid flow
through the perforation, promoting healing.

o Oral doxycycline and vitamin C may be considered to inhibit collagenase and support
collagen synthesis, respectively.

e Follow-up:

o Closely monitor the patient for signs of infection, inflammation, premature dislodgement of
the glue, and other complications.[1]

o The glue and bandage contact lens should ideally be left in place until they spontaneously
slough off.[9]

Visualizations

Decision-Making Workflow for Corneal Perforation
Management
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Caption: Decision workflow for using enbucrilate in corneal perforations.
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Enbucrilate Polymerization on the Corneal Surface
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Caption: Mechanism of enbucrilate polymerization on the cornea.

Experimental Workflow for Enbucrilate Application
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Caption: Step-by-step workflow for enbucrilate application.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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